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Compound of Interest

Compound Name: Heptane-1-13C

CAS No.: 75560-45-1

Cat. No.: B1627126

Get Quote

Executive Summary & Core Directive
Heptane-1-13C is a stable isotope-labeled solvent used primarily as an internal standard in

mass spectrometry (MS) and NMR spectroscopy. While chemically identical to natural heptane,

its high economic value and specific isotopic labeling require a disposal protocol that prevents

both regulatory non-compliance and accidental loss of valuable material.

The Core Directive: Treat Heptane-1-13C as a Class 3 Flammable Liquid and a Non-

Halogenated Organic Solvent. Unless explicitly mixed with radiolabels (e.g.,

C or

H), it is NOT radioactive waste.

Critical Distinctions: Isotopic vs. Radioactive
Before initiating disposal, you must validate the isotopic nature of the waste.[1] Confusion

between Carbon-13 (Stable) and Carbon-14 (Radioactive) is a frequent cause of costly mixed-

waste errors.
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Feature
Carbon-13 (

C)

Carbon-14 (

C)

Radioactivity None (Stable)
Radioactive (

-emitter)

Half-life 5,730 years

Disposal Stream Chemical Waste (RCRA) Radioactive Waste (RAM)

Regulatory Body EPA / Local EHS NRC / Agreement State

Warning: If Heptane-1-13C has been used in a workflow containing other radioactive tracers, it

must be managed as Mixed Waste. If used alone, it is standard chemical waste.

Hazard Identification & Regulatory Classification
Heptane-1-13C poses the same physicochemical hazards as unlabeled n-heptane. It is a

volatile hydrocarbon that creates explosive vapor mixtures.

Table 1: Physicochemical Safety Data
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Parameter Value / Classification Source

CAS Number 142-82-5 (Unlabeled generic)

RCRA Waste Code D001 (Ignitable)

Flash Point -4°C (25°F) Closed Cup

DOT Hazard Class Class 3 (Flammable Liquid) UN1206

GHS Hazards

H225 (Flammable), H304

(Aspiration), H315 (Irritant),

H336 (Drowsiness), H410

(Aquatic Toxicity)

OSHA HCS

Operational Disposal Protocol
Phase 1: Waste Segregation (The "Non-Halogenated"
Rule)
Heptane is a hydrocarbon. It must be segregated from halogenated solvents (e.g., Methylene

Chloride, Chloroform) to minimize disposal costs and prevent adverse chemical reactions.

The Logic:

Halogenated Waste: High disposal cost (requires specific incineration).

Non-Halogenated Waste (Heptane): Lower cost (often used for fuel blending).

Phase 2: Container Selection
Recommended: FM-Approved Safety Cans (Type I or II) for bulk accumulation.

Acceptable: HDPE (High-Density Polyethylene) Carboys or Amber Glass bottles.

Note on HDPE: While HDPE is generally resistant to heptane, long-term storage of pure

heptane in thin-walled HDPE can lead to permeation/swelling. Use glass or metal for long-

term storage; HDPE is acceptable for transient waste accumulation.
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Phase 3: Labeling
Every container must be labeled before the first drop of waste is added.

Standard Tag: "Hazardous Waste"

Chemical Name: Write "Heptane" (Adding "13C-labeled" is optional for safety but good for

inventory tracking).

Constituents: If mixed, list all components (e.g., "Heptane 90%, Ethyl Acetate 10%").

Hazard Checkbox: Mark "Flammable" or "Ignitable."

Phase 4: Workflow Visualization
The following diagram outlines the decision logic for disposing of Heptane-1-13C.
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Waste: Heptane-1-13C

Is it mixed with Radioactive Material
(e.g., 14C, 3H)?

STOP: Manage as MIXED WASTE
(Contact RSO immediately)

Yes

Is it mixed with Halogenated Solvents
(DCM, Chloroform)?

No

Disposal Stream A:
Halogenated Organic Solvents

Yes

Disposal Stream B:
Non-Halogenated Organic Solvents

(Fuel Blending)

No (Pure Heptane)

Container: Safety Can or Amber Glass
Label: 'Hazardous Waste - Flammable'

Click to download full resolution via product page

Figure 1: Decision matrix for Heptane-1-13C disposal.[2][3] Note that mixing with halogens

changes the cost profile, while mixing with radioisotopes changes the regulatory body.

Emergency Procedures (Spill Response)
Heptane is highly volatile. A spill creates an immediate fire and inhalation hazard.

Evacuate & Isolate: Clear the area of personnel. Remove all ignition sources (Bunsen

burners, hot plates).

Ventilate: If safe, open fume hood sashes to max flow or open windows.
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Contain: Use non-combustible absorbent pads (vermiculite or treated pads). Do not use

paper towels, which increase surface area for evaporation and flammability.

PPE: Nitrile gloves are generally splash-resistant, but PVA (Polyvinyl alcohol) or Viton gloves

offer superior resistance for spill cleanup involving heptane [1].

Minimization & Recovery Strategy
Given the high cost of

C enrichment, researchers often ask about recovery.

Feasibility: Recovery via rotary evaporation is possible only if the solute is non-volatile and

the heptane is not mixed with azeotrope-forming solvents (e.g., ethanol).

Cross-Contamination: Do not reuse recovered Heptane-1-13C for quantitative MS work

without verifying isotopic purity, as "memory effects" from previous analytes can compromise

data integrity.

Recommendation: Unless you are using liter-quantities, disposal via the Non-Halogenated

stream is safer and more cost-effective than the labor required for purification and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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